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This guide provides a comprehensive technical overview of Dabrafenib (formerly known as
GSK2118436), a potent and selective inhibitor of mutant BRAF kinases. While the initial inquiry
referenced CAS 1134333-91-7, the widely recognized and correct CAS Registry Number for
Dabrafenib is 1195765-45-7[1]. This document will proceed with the established scientific data
associated with this correct identifier.

Our focus is to deliver not just a compilation of data, but a synthesized narrative that explains
the "why" behind the science—from its molecular mechanism to its clinical application and the
analytical methodologies that underpin its development.

Introduction: Targeting the Aberrant MAPK Pathway

Dabrafenib is a cornerstone of targeted therapy for cancers harboring specific mutations in the
BRAF gene, most notably the V60OE mutation. This mutation is a significant driver in a high
percentage of melanomas (approximately 50%) and is also found in non-small cell lung cancer,
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anaplastic thyroid cancer, and other solid tumors[1][2][3]. The BRAF protein is a
serine/threonine-protein kinase that plays a crucial role in the RAS/RAF/MEK/ERK (MAPK)
signaling pathway, a cascade that regulates cellular proliferation and survival[2][3]. The V600E
mutation leads to constitutive activation of the BRAF kinase, resulting in uncontrolled cell
growth and tumor progression[2][4][5].

Dabrafenib's therapeutic efficacy lies in its ability to selectively inhibit this mutated BRAF
kinase, thereby blocking the downstream signaling cascade and inducing apoptosis in cancer
cells[2][4].

Mechanism of Action: A Visualized Pathway

Dabrafenib functions as an ATP-competitive inhibitor of the BRAF kinase[2][4]. By binding to
the active conformation of the mutant BRAF V600 protein, it prevents the phosphorylation and
subsequent activation of MEK1 and MEK2. This, in turn, inhibits the phosphorylation of ERK1
and ERK2, leading to G1 cell cycle arrest and apoptosis[2][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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